Cas no 3205-21-8 (1-(2-Aminophenyl)ethanol)

• Product Name: 1-(2-Aminophenyl)ethanol
• CAS No: 3205-21-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4712633
• Update Time: 2025-07-21

1-(2-Aminophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminophenyl)ethanol
• 1-(2-aminophenyl)ethan-1-ol
• 2-Amino-alpha-methylbenzyl alcohol
• 1-(2-amino-phenyl)-ethanol
• (S)-1-(2-Aminophenyl)ethan-1-ol
• 1-(aminophenyl)ethanol
• 2-(1-hydroxyethyl)aniline
• methyl-2-aminophenyl carbinol
• SBB072985
• benzenemethanol, 2-amino-alpha-methyl-
• ST096365
• SY005046
• AB0053089
• Z6783
• methylN
• 1-(2-Aminophenyl)ethanol

• Inchi： 1S/C8H11NO/c1-6(10)7-4-2-3-5-8(7)9/h2-6,10H,9H2,1H3
• InChI Key： WBIYLDMSLIXZJK-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 137.084063974 g/mol
• Monoisotopic Mass: 137.084063974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2
• Molecular Weight: 137.18

Additional information on 1-(2-Aminophenyl)ethanol

Research Brief on 1-(2-Aminophenyl)ethanol (CAS: 3205-21-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-(2-Aminophenyl)ethanol (CAS: 3205-21-8) is a chiral amino alcohol derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including chiral ligands, catalysts, and pharmaceutical agents. Recent studies have explored its potential in asymmetric synthesis, drug discovery, and as a building block for complex molecular architectures. This research brief consolidates the latest findings and advancements related to 1-(2-Aminophenyl)ethanol, providing insights into its synthesis, biological activities, and industrial relevance.

In the context of synthetic chemistry, 1-(2-Aminophenyl)ethanol has been employed as a precursor for the development of novel chiral ligands and catalysts. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the enantioselective synthesis of β-amino alcohols, which are critical scaffolds in many pharmaceutical compounds. The researchers utilized a palladium-catalyzed asymmetric hydrogenation approach, achieving high enantiomeric excess (ee > 95%) and yield (up to 92%). This methodology highlights the compound's role in facilitating efficient and stereoselective transformations, which are pivotal for the production of optically active drugs.

Beyond its synthetic applications, 1-(2-Aminophenyl)ethanol has also been investigated for its biological properties. A recent preprint on bioRxiv reported its inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. The study, conducted using in vitro assays and molecular docking simulations, revealed that derivatives of 1-(2-Aminophenyl)ethanol exhibit moderate to strong binding affinities for specific kinase targets, suggesting potential therapeutic applications in autoimmune diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Industrial applications of 1-(2-Aminophenyl)ethanol have also seen progress, particularly in the development of green chemistry processes. A 2024 patent application by a leading pharmaceutical company disclosed a solvent-free, catalytic method for the large-scale production of this compound, emphasizing sustainability and cost-efficiency. The patented process employs heterogeneous catalysis and reduces waste generation, aligning with the growing demand for environmentally friendly manufacturing practices in the pharmaceutical industry.

In conclusion, 1-(2-Aminophenyl)ethanol (CAS: 3205-21-8) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action, optimize its synthetic routes, and expand its applications in drug discovery and industrial chemistry. For researchers in this field, staying abreast of these developments will be crucial for leveraging the full potential of this compound in their work.